Cas no 2137426-98-1 (tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate
• CAS No: 2137426-98-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5783182
• PubChem ID: 165493906
• Update Time: 2025-06-12

tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1179109
• tert-butyl 2-[(1S)-1-aminoethyl]piperidine-1-carboxylate
• 2137426-98-1
• tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-9(13)10-7-5-6-8-14(10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3/t9-,10?/m0/s1
• InChI Key： UHURVYQOXPFTNJ-RGURZIINSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1[C@H](C)N)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate (CAS No. 2137426-98-1)

Tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate, with the CAS number 2137426-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-known for its structural versatility and biological activity. The presence of a chiral center at the 1-position, specifically the (1S) configuration, makes this derivative particularly interesting for researchers exploring enantioselective synthesis and pharmacological applications.

The molecular structure of tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate features a tert-butyl group attached to the carbonyl carbon, which enhances its stability and reactivity in various chemical transformations. Additionally, the aminoethyl side chain provides a site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. This compound's unique structural features have positioned it as a key building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of chiral piperidine derivatives in drug discovery due to their ability to interact selectively with biological targets. The enantiomeric purity of tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate is crucial for ensuring the efficacy and safety of derived pharmaceuticals. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess, leveraging techniques such as asymmetric hydrogenation and enzymatic resolution.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise as ligands for neurotransmitter receptors, including serotonin and dopamine receptors. The specific stereochemistry of tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate may confer unique pharmacological properties that could lead to the development of more effective and targeted therapies. Preliminary studies have indicated that this compound exhibits favorable interactions with certain receptor subtypes, suggesting its utility in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the carbonyl position is typically achieved through acylation reactions, while the aminoethyl side chain is often incorporated via nucleophilic substitution or reductive amination. The stereochemical integrity at the chiral center is maintained through careful selection of catalysts and reaction conditions.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and catalysis. The rigid piperidine ring and bulky substituents can influence electronic properties, making it useful in designing novel organic semiconductors or ligands for transition metal catalysts. Researchers are exploring its role in stabilizing reactive intermediates and enhancing catalytic efficiency in various organic transformations.

The industrial production of tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify purity and enantiomeric excess. Furthermore, regulatory compliance with Good Manufacturing Practices (GMP) is essential for pharmaceutical-grade materials.

The future prospects for tert-butyl 2-(1S)-1-aminoethylpiperidine-1-carboxylate are promising, with ongoing research focusing on expanding its applications in drug development and material science. Collaborative efforts between academia and industry are expected to drive innovation, leading to new synthetic strategies and therapeutic interventions. As our understanding of chiral chemistry evolves, compounds like this will continue to play a pivotal role in advancing medical science.